Cas no 1006477-81-1 (1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl-
• CAS No: 1006477-81-1
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5205015
• Update Time: 2026-03-06

1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl-

• Inchi： 1S/C11H12FN3/c1-15-8-9(7-14-15)6-13-11-5-3-2-4-10(11)12/h2-5,7-8,13H,6H2,1H3
• InChI Key： VYOCAVJEXNXVJM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNC2=CC=CC=C2F)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl-

Professional Introduction to Compound with CAS No. 1006477-81-1 and Product Name: 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl

Compound with the CAS number 1006477-81-1 and the product name 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the pyrazole class of heterocyclic organic compounds, has garnered considerable attention due to its unique structural and functional properties. Pyrazole derivatives are widely recognized for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery and development. The presence of a fluorine atom in the phenyl ring and the specific substitution pattern on the pyrazole core contribute to the compound's distinct chemical profile, enhancing its potential as a pharmacophore.

The 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl structure combines a primary amine group with a fluorinated aromatic ring, which is known to improve metabolic stability and binding affinity to biological targets. This compound's molecular design aligns with current trends in medicinal chemistry, where modularity and functional diversity are key considerations. The pyrazole ring itself is a privileged scaffold that has been extensively studied for its role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

Recent research has highlighted the importance of fluorinated pyrazole derivatives in medicinal chemistry. The fluorine atom at the 2-position of the phenyl ring in this compound not only enhances electronic properties but also influences its interactions with biological macromolecules. Studies have shown that fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby improving bioavailability and therapeutic efficacy. The N-(2-fluorophenyl)-1-methyl moiety specifically contributes to the compound's ability to interact with enzymes and receptors in a manner that promotes desired pharmacological effects.

In the context of drug development, this compound has been investigated for its potential role in modulating signaling pathways associated with various diseases. For instance, pyrazole derivatives have been reported to exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. The structural features of 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl suggest that it may interfere with these pathways by binding to specific residues within the active sites of these enzymes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core and introduce the fluorine substituent. These methods ensure that the final product meets stringent quality standards required for pharmaceutical applications. The synthetic route also emphasizes sustainability by minimizing waste generation and utilizing environmentally benign reagents.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions between 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl and its target proteins. These studies provide insights into how the compound's structure influences its binding affinity and selectivity. By leveraging computational tools such as molecular dynamics simulations and docking algorithms, researchers can predict potential drug-like properties before conducting expensive experimental trials.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly evaluated. In vitro studies have demonstrated favorable solubility characteristics and stability under physiological conditions, which are essential for formulation development. Additionally, preclinical studies have provided preliminary evidence of low toxicity and good systemic distribution upon administration via oral or intravenous routes.

Current research trends indicate that pyrazole derivatives continue to be a rich source of novel therapeutic agents. The versatility of this scaffold allows for extensive structural modifications, enabling researchers to tailor compounds for specific biological targets. The incorporation of fluorine atoms into pyrazole structures has emerged as a particularly effective strategy for enhancing pharmacological activity while maintaining metabolic stability.

The future prospects for 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl include further exploration in clinical settings where it may be developed into a lead candidate for treating inflammatory disorders or other diseases associated with aberrant enzymatic activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area by combining expertise in synthetic chemistry, pharmacology, and biotechnology.

In conclusion, compound with CAS No. 1006477-81-1 represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The product name 1H-Pyrazole-4-methanamine, N-(2-fluorophenyl)-1-methyl underscores its distinct chemical identity within the pyrazole class of compounds. Ongoing research efforts are expected to yield valuable insights into its therapeutic potential, paving the way for new treatments targeting various diseases.